Cas no 1361811-32-6 (5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1361811-32-6
• MF: C₉H₃F₆N₃O₃
• MW: 315.128842592239
• CID: 4927890
• Update Time: 2025-06-25

5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H3F6N3O3/c10-8(11,12)7-6(21-9(13,14)15)4(1-2-16)5(3-17-7)18(19)20/h3H,1H2
• InChI Key： QTURXVYPVUGTGF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C(=CN=1)[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 2.4
• Topological Polar Surface Area: 91.7

Additional information on 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361811-32-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile, identified by its CAS number 1361811-32-6, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. The presence of multiple fluorinated substituents, including trifluoromethoxy and trifluoromethyl groups, alongside a nitro functional group, imparts distinct electronic and steric properties that make this compound a valuable building block for the synthesis of biologically active molecules.

The compound's structure consists of a pyridine core, which is a common motif in many pharmaceuticals and agrochemicals, modified by electron-withdrawing and electron-donating groups. The nitro group at the 5-position introduces a strong electron-withdrawing effect, which can influence the reactivity of adjacent positions, particularly useful in directing reactions such as nucleophilic substitution or metal-catalyzed coupling reactions. Meanwhile, the trifluoromethoxy group at the 3-position and the trifluoromethyl group at the 2-position contribute to enhanced lipophilicity and metabolic stability, attributes that are highly desirable in drug design to improve bioavailability and prolong half-life.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile, facilitating its exploration in various applications. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been employed to introduce additional functional groups at specific positions of the pyridine ring. These modifications have led to the development of novel compounds with potential therapeutic effects.

In the realm of medicinal chemistry, this compound has been investigated as a precursor for kinase inhibitors, which play a crucial role in targeting various cancers and inflammatory diseases. The fluorinated pyridine scaffold is particularly attractive due to its ability to modulate enzyme activity through steric hindrance and electronic effects. Studies have demonstrated that small modifications around the core structure can significantly alter binding affinity and selectivity towards target proteins. For example, recent research has highlighted derivatives of this compound that exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many tumor cells.

The utility of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile extends beyond kinase inhibition. Its framework has also been explored in the development of antimicrobial agents. The combination of fluorinated groups enhances the compound's ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown promising results against multidrug-resistant strains of bacteria, underscoring the potential of this scaffold in addressing antibiotic resistance challenges.

Another emerging area where this compound has found relevance is in materials science. Fluorinated pyridines are known for their contributions to advanced materials due to their stability and tunable electronic properties. Researchers have leveraged derivatives of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile to develop novel organic semiconductors and liquid crystals. These materials exhibit improved thermal stability and charge transport properties, making them suitable for next-generation electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile itself presents an intriguing challenge that has driven innovation in synthetic chemistry. Traditional approaches often involve multi-step sequences with harsh conditions or low yields. However, recent developments in catalytic systems have allowed for more streamlined syntheses. For instance, photoredox catalysis has been employed to achieve selective nitration at specific positions without over-nitration or side reactions. Such advancements not only improve efficiency but also reduce waste, aligning with green chemistry principles.

The spectroscopic characterization of this compound provides further insights into its structural features. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts corresponding to the various functional groups present, while mass spectrometry confirms its molecular weight and fragmentation patterns consistent with its proposed structure. These analytical techniques are essential for ensuring high purity and verifying synthetic success before proceeding with biological evaluations.

In conclusion,5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1361811-32-6) represents a structurally complex yet versatile molecule with broad applicability across multiple scientific disciplines. Its unique combination of fluorinated substituents makes it an attractive scaffold for drug discovery, material science, and catalysis research. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation in both academic research and industrial applications.